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Compound of Interest

Compound Name: PF-06380101

Cat. No.: B609976

PF-06380101 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the
solubility of PF-06380101.

Troubleshooting Guide

Q1: I am having trouble dissolving PF-06380101 powder. What should | do?

Al: PF-06380101 is a hydrophobic molecule and can be challenging to dissolve directly in
agueous solutions. Here are some initial troubleshooting steps:

o Choice of Solvent: The recommended solvent for creating a stock solution is Dimethyl
Sulfoxide (DMSO). PF-06380101 is soluble in DMSO at concentrations of = 65 mg/mL (87.48
mM).[1] For best results, use newly opened, anhydrous DMSO as hygroscopic DMSO can
negatively impact solubility.[1]

o Assisted Dissolution: If you observe precipitation or phase separation, gentle heating and/or
sonication can aid in dissolution.[1] Be cautious with heating to avoid degradation of the
compound.

o Freshness of Stock Solutions: Once prepared, it is recommended to aliquot and store stock
solutions to prevent inactivation from repeated freeze-thaw cycles.[1]
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Q2: My PF-06380101 precipitates when | dilute my DMSO stock solution into an aqueous
buffer for my in vitro assay. How can | prevent this?

A2: This is a common issue when diluting a DMSO stock of a hydrophobic compound into an
agueous medium. Here are some strategies to overcome this:

e Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous buffer
is as low as possible while maintaining the solubility of PF-06380101. High concentrations of
DMSO can be toxic to cells.

o Use of Surfactants: Incorporating a biocompatible surfactant, such as Tween-80, in your final
formulation can help to maintain the solubility of PF-06380101 in aqueous solutions.

o Stepwise Dilution: Instead of a single large dilution, try a stepwise dilution of your DMSO
stock into the aqueous buffer. This can sometimes prevent the compound from crashing out
of solution.

Q3: | need to prepare a formulation of PF-06380101 for in vivo animal studies. What are the
recommended formulations?

A3: Several formulations have been described for in vivo administration of PF-06380101. The
choice of formulation will depend on the route of administration and the desired concentration.

e For a Clear Solution: A formulation consisting of 10% DMSO, 40% PEG300, 5% Tween-80,
and 45% Saline can achieve a solubility of > 2.5 mg/mL.[1]

e For a Suspended Solution: A mixture of 10% DMSO and 90% (20% SBE-B-CD in Saline) can
yield a suspended solution at 2.5 mg/mL, which may require sonication.[1] This type of
formulation can be suitable for oral and intraperitoneal injections.[1]

e Corn Oil Formulation: A clear solution can also be obtained by dissolving PF-06380101 in a
vehicle of 10% DMSO and 90% Corn Oil, achieving a solubility of > 2.5 mg/mL.[1]

Frequently Asked Questions (FAQs)

Q4: What is PF-063801017
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A4: PF-06380101, also known as Aur0101, is a potent auristatin microtubule inhibitor and a
cytotoxic analogue of Dolastatin 10.[1][2] It is frequently used as a payload in the development
of Antibody-Drug Conjugates (ADCSs) for targeted cancer therapy.[3][4]

Q5: What is the mechanism of action of PF-063801017

A5: As a microtubule inhibitor, PF-06380101 disrupts microtubule dynamics within the cell.[3]
This leads to cell-cycle arrest and ultimately apoptosis (programmed cell death) in actively
dividing cells.[3] When used as an ADC payload, it is designed to be released inside target
cancer cells, minimizing systemic toxicity.[4]

Q6: What are the storage conditions for PF-063801017

AG:

e Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

e In Solvent: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Quantitative Data Summary

Table 1: Solubility of PF-06380101 in Various Solvents

Solvent Concentration

DMSO > 65 mg/mL (87.48 mM)[1]

Table 2: In Vivo Formulation Examples for PF-06380101

Formulation Composition Solubility Solution Appearance

10% DMSO, 40% PEG300,

) > 2.5 mg/mL (3.36 mM)[1] Clear solution[1]
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- Suspended solution (requires
) ) 2.5 mg/mL (3.36 mM)[1] o
B-CD in Saline) sonication)[1]
10% DMSO, 90% Corn OiIl = 2.5 mg/mL (3.36 mM)[1] Clear solution[1]
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Experimental Protocols

Protocol 1: Preparation of a 10 mM PF-06380101 Stock Solution in DMSO
» Weigh the required amount of PF-06380101 powder (Molecular Weight: 743.01 g/mol ).

e Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For
example, to prepare 1 mL of a 10 mM stock solution, dissolve 7.43 mg of PF-06380101 in 1
mL of DMSO.

« If necessary, gently warm the solution or sonicate until the powder is completely dissolved.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

» Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]
Protocol 2: Preparation of an In Vivo Formulation (Clear Solution)

This protocol is for preparing a 1 mL working solution with a final concentration of 2.5 mg/mL.

Prepare a 25 mg/mL stock solution of PF-06380101 in DMSO.

In a sterile tube, add 100 pL of the 25 mg/mL DMSO stock solution.

Add 400 pL of PEG300 and mix thoroughly until the solution is homogenous.

Add 50 pL of Tween-80 and mix again until the solution is clear.

Add 450 pL of saline to bring the final volume to 1 mL and mix thoroughly.[1]

Visualizations
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Antibody-Drug Conjugate (ADC)

PF-06380101 as ADC Payload
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Caption: Mechanism of action of PF-06380101 as an ADC payload.
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Caption: General workflow for preparing PF-06380101 solutions.
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Caption: Troubleshooting logic for PF-06380101 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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